Cas no 878218-29-2 (Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 878218-29-2
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• MDL: MFCD08239626
• CID: 3109124
• PubChem ID: 9167368
• Update Time: 2025-05-20

Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• Z169510156
• 878218-29-2
• ethyl 4-(2-chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• ethyl4-(2-chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• EN300-24123
• CS-0241917
• G38813
• ethyl 4-(2-chloroacetyl)-1-ethyl-2,5-dimethylpyrrole-3-carboxylate
• AKOS001214264
• Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate

• MDL： MFCD08239626
• Inchi： 1S/C13H18ClNO3/c1-5-15-8(3)11(10(16)7-14)12(9(15)4)13(17)18-6-2/h5-7H2,1-4H3
• InChI Key： DFWRGLSBDVZQLB-UHFFFAOYSA-N
• SMILES： ClCC(C1C(C(=O)OCC)=C(C)N(CC)C=1C)=O

Computed Properties

• Exact Mass: 271.0975211Da
• Monoisotopic Mass: 271.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate

Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 878218-29-2): A Comprehensive Overview

Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate (CAS No. 878218-29-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities. The unique structure of Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate features a pyrrole ring substituted with an ethyl group at the 1-position, two methyl groups at the 2 and 5 positions, and a carboxylic acid ester at the 3-position. Additionally, the presence of a chloroacetyl group at the 4-position adds to its reactivity and functional versatility. This combination of substituents imparts specific chemical properties that make it an attractive candidate for various synthetic transformations.

In recent years, there has been a growing interest in the use of pyrrole derivatives in drug discovery and development. Pyrroles have been shown to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate has been explored for its potential as a lead compound in the development of new therapeutic agents.

One of the key areas where Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate has shown promise is in the field of anticancer research. Studies have demonstrated that certain pyrrole derivatives can selectively target cancer cells by inducing apoptosis or inhibiting cell proliferation. The chloroacetyl group in this compound may play a crucial role in enhancing its cytotoxic activity against cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of pyrrole-based compounds, including Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate, exhibited significant antiproliferative effects on various human cancer cell lines.

Beyond its potential as an anticancer agent, Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Pyrroles have been shown to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of multiple functional groups in Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate may contribute to its anti-inflammatory activity by interacting with multiple targets involved in the inflammatory response.

The synthetic accessibility of Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate is another factor that makes it an attractive compound for pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including condensation, cyclization, and esterification steps. This ease of synthesis allows researchers to readily modify the structure to optimize its biological activity or improve its pharmacological properties.

In addition to its potential therapeutic applications, Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate has also been used as a building block in the synthesis of more complex molecules. For example, it can serve as a precursor for the preparation of peptidomimetics and other bioactive compounds with diverse biological activities. The ability to incorporate this compound into larger molecular frameworks opens up new possibilities for drug design and development.

The safety profile of Ethyl 4-(2-Chloroacetyl)-1-ethyl-2,5-dimethyl-1H-pyrrole-3-carboxylate is an important consideration in its potential use as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, further investigations are needed to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are exploring the use of pyrrole-based compounds for various medical conditions, and the results from these studies will provide valuable insights into their potential therapeutic applications.

In conclusion, Ethyl 4-(2-Chloroacetyl)-1-Ethyl--dimethyl--pyrrole--carboxylate (CAS No. 878218--9-) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further investigation and development as a lead compound for new therapeutic agents. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.